Cas no 2034607-45-7 (3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one)

3-Methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one is a bicyclic heterocyclic compound featuring a unique sulfur- and nitrogen-containing framework. Its structural complexity offers potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both methoxy and carbonyl functionalities enhances its reactivity, enabling selective modifications for targeted applications. The bicyclo[2.2.1]heptane scaffold contributes to conformational rigidity, which may improve binding affinity in biologically active molecules. This compound’s distinct architecture makes it valuable for exploring novel pharmacophores or catalysts. Its synthesis and derivatization require careful handling due to its reactive groups, but its structural features provide opportunities for developing specialized fine chemicals.
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one structure
2034607-45-7 structure
Product Name:3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
CAS No:2034607-45-7
MF:C9H15NO2S
MW:201.28590130806
CID:5336580
Update Time:2025-06-14

3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-methoxy-1-(2-thia-5-azabicyclo[2.2.1]hept-5-yl)-
    • 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
    • Inchi: 1S/C9H15NO2S/c1-12-3-2-9(11)10-5-8-4-7(10)6-13-8/h7-8H,2-6H2,1H3
    • InChI Key: VLKGHCJIHSRPRZ-UHFFFAOYSA-N
    • SMILES: C(N1CC2CC1CS2)(=O)CCOC

3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6554-8236-2μmol
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
2μmol
$85.5 2023-09-08
Life Chemicals
F6554-8236-5μmol
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
5μmol
$94.5 2023-09-08
Life Chemicals
F6554-8236-10μmol
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
10μmol
$103.5 2023-09-08
Life Chemicals
F6554-8236-20μmol
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
20μmol
$118.5 2023-09-08
Life Chemicals
F6554-8236-1mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
1mg
$81.0 2023-09-08
Life Chemicals
F6554-8236-2mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
2mg
$88.5 2023-09-08
Life Chemicals
F6554-8236-3mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
3mg
$94.5 2023-09-08
Life Chemicals
F6554-8236-4mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
4mg
$99.0 2023-09-08
Life Chemicals
F6554-8236-5mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
5mg
$103.5 2023-09-08
Life Chemicals
F6554-8236-10mg
3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
2034607-45-7
10mg
$118.5 2023-09-08

Additional information on 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

Research Brief on 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one (CAS: 2034607-45-7)

The compound 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one (CAS: 2034607-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its bicyclic structure, incorporating both sulfur and nitrogen heteroatoms, provides a rigid framework that can interact with various biological targets. Researchers have explored its utility in modulating enzyme activity, particularly in the context of neurodegenerative diseases and infectious diseases. The methoxy group attached to the propan-1-one moiety further enhances its pharmacokinetic properties, making it a promising candidate for further development.

One of the key advancements in the study of this compound is its synthesis via a novel catalytic pathway, as reported in a 2023 publication in the Journal of Medicinal Chemistry. The authors demonstrated a high-yield, stereoselective synthesis method that significantly improves the scalability of the compound for preclinical studies. This methodological breakthrough addresses previous challenges related to the compound's complex stereochemistry and has paved the way for more extensive biological evaluations.

In terms of biological activity, preliminary in vitro studies have shown that 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one exhibits inhibitory effects against specific kinases implicated in cancer progression. These findings were corroborated by molecular docking simulations, which revealed strong binding affinities to the ATP-binding sites of these kinases. Additionally, the compound has shown moderate activity against bacterial pathogens, suggesting its potential as a dual-action therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Current research is focused on structural modifications to enhance its selectivity and efficacy. For instance, a recent study proposed the introduction of fluorinated analogs to improve metabolic stability, as detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article. These efforts underscore the compound's adaptability and the ongoing interest in its therapeutic potential.

In conclusion, 3-methoxy-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural attributes and diverse biological activities position it as a valuable tool for further research. Future studies will likely focus on in vivo validation and the development of derivative compounds to unlock its full therapeutic potential.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk